Cas no 5927-18-4 (methyl 2-(dimethoxyphosphoryl)acetate)

methyl 2-(dimethoxyphosphoryl)acetate Properties

Names and Identifiers

• Methyl 2-(dimethoxyphosphoryl)acetate
• TMPA
• Dimethyl methoxycarbonylmethylphosphonate~Phosphonoacetic acid trimethyl ester
• Trimethyl phosphoroacetate
• Trimethyl phosphonoacetate
• Trimethyl Phosphonoa
• dimethyl carbomethoxymethylphosphonate
• dimethyl methoxycarbonylmethanephosphonate
• Methyl (dimethoxyphosphoryl)acetate
• METHYL DIMETHYLPHOSPHONOACETATE
• PHOSPHONOACETIC ACID TRIMETHYL ESTER
• TRIMETHYL PHOPHONOACETATE
• TRIMETHYL PHOSPHONACETATE
• trimethyl phosphorylacetate
• trimethylacetyl phosphate
• (Carboxymethyl)phosphonic acid trimethyl ester
• NSC 84262
• Dimethylphosphonoacetic Acid Methyl Ester
• (Dimethoxyphosphinyl)-acetic acid methyl ester
• Acetic acid, (dimethoxyphosphinyl)-, methyl ester
• methyl 2-dimethoxyphosphorylacetate
• methyl-(dimethoxyphosphoryl)acetat
• Trimethyl phosphonoacetate, 98%
• SIGOIUCRXKUEIG-UHFFFAOYSA-N
• Acetic acid, 2-(dimetho
• NSC-84262
• AKOS009157414
• F11256
• AS-14883
• MFCD00008452
• 5927-18-4
• AC-812
• NS00010004
• CHEBI:195100
• FT-0654725
• SCHEMBL991
• EN300-33438
• EC 227-663-0
• methyl 2-(dimethyl phosphono)acetate
• Trimethyl phosphonoacetate, purum, >=98.0% (GC)
• methyl dimethylphosphono-acetate
• NSC84262
• methyl-dimethylphosphonoacetate
• Acetic acid, 2-(dimethoxyphosphinyl)-, methyl ester
• carbomethoxy-methane-phosphonic acid dimethyl ester
• methyl(dimethoxyphosphoryl)acetate
• EINECS 227-663-0
• (dimethoxy-phosphoryl)-acetic acid methyl ester
• SY002676
• DTXSID3064063
• Methyl2-(dimethoxyphosphoryl)acetate
• CS-0016054
• bmse000156
• F8880-1395
• P1265
• AMY4041
• SIGOIUCRXKUEIG-UHFFFAOYSA-
• Methyl(dimethoxyphosphinyl)acetate
• methyl 2-(dimethoxyphosphoryl)-acetate
• InChI=1/C5H11O5P/c1-8-5(6)4-11(7,9-2)10-3/h4H2,1-3H3
• BCP24435
• tri methyl phosphonoacetate
• Trimethyl phosphonoacetate,98%
• trimethyl phophonoacetate
• Trimethyl phosphonacetate
• Phosphonoacetic Acid Trimethyl Ester
• Methyl Dimethylphosphonoacetate
• STL373423
• Trimethylacetyl phosphate
• BBL027713
• +Expand

• MDL： MFCD00008452
• InChIKey： SIGOIUCRXKUEIG-UHFFFAOYSA-N
• Inchi： 1S/C5H11O5P/c1-8-5(6)4-11(7,9-2)10-3/h4H2,1-3H3
• SMILES： P(C([H])([H])C(=O)OC([H])([H])[H])(=O)(OC([H])([H])[H])OC([H])([H])[H]
• BRN： 1865177

Computed Properties

• Exact Mass: 182.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 182.034
• Heavy Atom Count: 11
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 61.8

Experimental Properties

• LogP: 0.64530
• PSA: 71.64000
• Refractive Index: n20/D 1.437(lit.)
• Water Partition Coefficient: Slightly miscible with water.
• Boiling Point: 108°C/3mmHg(lit.)
• Melting Point: 0°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.125 g/mL at 25 °C(lit.)

methyl 2-(dimethoxyphosphoryl)acetate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：9

methyl 2-(dimethoxyphosphoryl)acetate Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%